Cas no 1261920-02-8 (2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid)

2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid is a fluorinated pyridine derivative featuring both amino and carboxylic acid functional groups, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the 4-fluoro-2-hydroxyphenyl moiety enhances its potential as a building block for bioactive compounds, particularly in drug discovery targeting kinase inhibition or antimicrobial activity. Its structural properties allow for further derivatization, enabling the development of novel heterocyclic compounds. The compound's stability and reactivity under controlled conditions make it suitable for use in multi-step synthetic routes. Its purity and well-defined molecular structure ensure reproducibility in research and industrial applications.
2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid structure
1261920-02-8 structure
Product Name:2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid
CAS No:1261920-02-8
MF:C12H9FN2O3
MW:248.209866285324
MDL:MFCD18317111
CID:2763506
PubChem ID:53222936
Update Time:2025-05-20

2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1261920-02-8
    • 2-AMINO-5-(4-FLUORO-2-HYDROXYPHENYL)NICOTINIC ACID
    • DTXSID50687249
    • 2-Amino-5-(4-fluoro-2-hydroxyphenyl)nicotinic acid, 95%
    • MFCD18317111
    • 2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid
    • MDL: MFCD18317111
    • Inchi: 1S/C12H9FN2O3/c13-7-1-2-8(10(16)4-7)6-3-9(12(17)18)11(14)15-5-6/h1-5,16H,(H2,14,15)(H,17,18)
    • InChI Key: LZZQNDWNNZSPBP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)O)C1C=NC(=C(C(=O)O)C=1)N

Computed Properties

  • Exact Mass: 248.05972032Da
  • Monoisotopic Mass: 248.05972032Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 96.4Ų

2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB323639-5 g
2-Amino-5-(4-fluoro-2-hydroxyphenyl)nicotinic acid, 95%; .
1261920-02-8 95%
5g
€1159.00 2023-06-21
abcr
AB323639-5g
2-Amino-5-(4-fluoro-2-hydroxyphenyl)nicotinic acid, 95%; .
1261920-02-8 95%
5g
€1159.00 2025-04-21

Additional information on 2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid

2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic Acid: A Comprehensive Overview

Introduction

2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid, a compound with CAS No. 1261920-02-8, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its pyridine ring system, which is substituted with an amino group at position 2, a carboxylic acid group at position 3, and a 4-fluoro-2-hydroxyphenyl group at position 5. The unique combination of these functional groups makes this molecule a promising candidate for various applications, particularly in drug discovery and development.

Structural Features and Synthesis

The molecular structure of 2-Amino-5-(4-fluoro-2-hydroxyphenyl)pyridine-3-carboxylic acid is notable for its aromaticity and the presence of electron-donating and electron-withdrawing groups. The pyridine ring, being an aromatic six-membered ring with one nitrogen atom, serves as the core structure. The amino group (-NH₂) at position 2 introduces electron-donating properties, while the carboxylic acid group (-COOH) at position 3 contributes to acidity and potential hydrogen bonding capabilities. The 4-fluoro-2-hydroxyphenyl group at position 5 adds further complexity, introducing both hydroxyl (-OH) and fluoro (-F) substituents on the phenyl ring.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction steps while maintaining high stereochemical control.

Pharmacological Properties and Bioactivity

One of the most intriguing aspects of CAS No. 1261920-02-8 is its bioactivity profile. Studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory drug development. Additionally, it has shown moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy.

Recent research has focused on understanding the mechanism of action of this compound at the molecular level. Using advanced computational techniques such as molecular docking and dynamics simulations, scientists have identified key interactions between the compound and its target proteins. These studies reveal that the hydroxyl and fluoro groups on the phenyl ring play a critical role in stabilizing protein-ligand interactions.

Applications in Drug Discovery

The unique combination of functional groups in CAS No. 1261920-02-8 makes it an attractive scaffold for drug design. Its ability to modulate multiple biological pathways simultaneously suggests its potential as a multi-target drug candidate. Researchers are actively exploring its application in treating chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders like Alzheimer's disease.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in agrochemicals and materials science. Its ability to inhibit plant pathogens makes it a promising candidate for developing eco-friendly pesticides.

Safety and Toxicological Profile

As with any novel compound intended for therapeutic use, understanding its safety profile is crucial. Initial toxicological studies indicate that CAS No. 1261920-02-8 exhibits low acute toxicity in animal models. However, long-term toxicity studies are still underway to assess its safety for chronic use.

Recent advancements in predictive toxicology have enabled researchers to model the potential toxicity of this compound using computational methods. These models suggest that the compound is unlikely to cause genotoxicity or organ-specific toxicity at therapeutic doses.

Future Directions and Research Opportunities

The future of CAS No. 1261920-02-8 lies in further exploration of its therapeutic potential and optimization of its pharmacokinetic properties. Researchers are currently investigating methods to enhance its bioavailability by modifying its chemical structure or developing novel delivery systems such as nanoparticles or liposomes.

Collaborative efforts between academia and industry are expected to drive further innovation in this area. The integration of artificial intelligence (AI) into drug discovery pipelines may accelerate the identification of optimal analogs with improved efficacy and safety profiles.

In conclusion, CAS No. 1261920-02-8, or 2-Amino-5-(4-fluoro-

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.